Cas no 2229226-45-1 (3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine
• CAS No: 2229226-45-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6051053
• PubChem ID: 165784160
• Update Time: 2025-09-28

3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine
• 2229226-45-1
• EN300-1777709

• Inchi： 1S/C10H19NO/c1-10(2,5-6-11)9-4-3-7-12-8-9/h8H,3-7,11H2,1-2H3
• InChI Key： LJSUTMNFQMOSQZ-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)C(C)(C)CCN

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine

Exploring the Properties and Applications of 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine (CAS No. 2229226-45-1)

In the realm of organic chemistry and pharmaceutical research, 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine (CAS No. 2229226-45-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyran ring and amine functionality, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, agrochemical development, and material science, aligning with the growing demand for novel bioactive molecules.

The molecular structure of 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine combines a partially saturated pyran moiety with a branched aliphatic amine, offering a balance of lipophilicity and reactivity. This makes it particularly valuable in the design of central nervous system (CNS) targeting compounds, a hot topic in neuroscience research. Recent studies highlight its potential as a precursor for neuroprotective agents or cognitive enhancers, addressing widespread interest in neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic perspective, the CAS No. 2229226-45-1 compound exemplifies modern trends in green chemistry and atom economy. Its dihydropyran scaffold can be functionalized through catalytic hydrogenation or cross-coupling reactions, minimizing waste generation—a critical consideration for sustainable pharmaceutical manufacturing. Industry forums frequently discuss such eco-friendly synthetic routes, reflecting the global push toward environmentally conscious chemical production.

Analytical characterization of 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity standards required for biomedical applications. Quality control protocols for this compound often appear in discussions about GMP-compliant intermediates, particularly among contract research organizations (CROs) servicing the pharmaceutical sector.

Beyond pharmaceuticals, this amine derivative shows promise in flavor and fragrance chemistry. Its structural similarity to naturally occurring pyranoids makes it a candidate for developing novel aroma compounds, tapping into the booming market for specialty chemicals in consumer goods. Patent databases reveal growing interest in such applications, with several filings mentioning CAS 2229226-45-1 derivatives.

The stability profile of 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine under various pH conditions has become a subject of formulation studies, especially for oral drug delivery systems. Such investigations align with frequent search queries about amine compound stability and prodrug design strategies in medicinal chemistry circles.

As research continues, the structure-activity relationship (SAR) of this compound remains an active area of exploration. Computational chemists employ molecular docking simulations to predict its interactions with biological targets, a methodology dominating current literature on computer-aided drug design (CADD). These approaches address the pharmaceutical industry's need for accelerated discovery pipelines.

Regulatory considerations for CAS No. 2229226-45-1 emphasize proper handling as a research chemical, with safety data sheets detailing standard laboratory precautions. While not classified as hazardous under major chemical inventories, its handling protocols frequently appear in discussions about laboratory best practices—a perennial concern for academic and industrial chemists alike.

The commercial availability of 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine through specialty chemical suppliers has expanded in recent years, reflecting its growing utility. Procurement discussions often center on custom synthesis scalability and batch-to-batch consistency, key metrics for process chemists optimizing production routes.

Looking ahead, the compound's chiral variants may unlock further applications, particularly in asymmetric synthesis—a field experiencing renewed interest due to advances in organocatalysis. This direction resonates with search trends analyzing stereoselective amine synthesis techniques.

In conclusion, 3-(3,4-dihydro-2H-pyran-5-yl)-3-methylbutan-1-amine (CAS No. 2229226-45-1) represents a compelling case study in multifunctional chemical building blocks. Its intersection with trending research areas—from neuropharmacology to green chemistry—ensures its continued relevance across scientific disciplines, while its commercial viability underscores the importance of specialized intermediates in modern chemical enterprises.